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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620

Researchers, scientists, and drug development professionals handle a myriad of chemical
reagents daily, and ensuring their safe disposal is paramount for both personal safety and
environmental compliance. This guide provides essential, step-by-step procedures for the
proper disposal of CHAPS hydrate (3-[(3-cholamidopropyl)dimethylammonio]-1-
propanesulfonate hydrate), a zwitterionic detergent commonly used for solubilizing membrane
proteins.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to recognize the hazards associated
with CHAPS hydrate and to utilize appropriate personal protective equipment (PPE).

Hazard Summary:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

Harmful if swallowed (Acute toxicity (Oral), Category 4).

Recommended Personal Protective Equipment (PPE):

» Hand Protection: Wear protective gloves.[1]
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o Eye Protection: Use chemical safety goggles or glasses.[1]
» Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[1]

o Respiratory Protection: If working with the solid form or in a poorly ventilated area, use
respiratory protection.[1]

Step-by-Step Disposal Protocol for CHAPS Hydrate
Waste

CHAPS hydrate, in both solid form and aqueous solutions, must be treated as hazardous
chemical waste. Under no circumstances should it be poured down the drain.[1][2]

o Waste Collection:

o Designate a specific, compatible, and clearly labeled waste container for all CHAPS
hydrate waste.[1]

o The container must be in good condition with a secure lid.[1]

o Label the container with "Hazardous Waste" and "CHAPS". If in solution, include the
concentration.[1]

o Keep the waste container closed except when actively adding waste.[1]
o Waste Segregation:

o Store the CHAPS hydrate waste container in a designated satellite accumulation area
within the laboratory.[1]

o Ensure that the CHAPS waste is segregated from incompatible materials. Always consult
the Safety Data Sheet (SDS) for specific incompatibility information.[1]

e Spill Management:

o For small spills: Carefully absorb the material with an inert absorbent material and place it
into the designated hazardous waste container.[1]
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o For larger spills: Contain the spill, then collect the material. Ensure the area is well-
ventilated.[1]

o Do not allow the spilled product to enter drains.[1]

o Thoroughly clean the affected area after the spill has been collected.[1]

» Final Disposal:
o When the waste container is nearly full, ensure the lid is securely fastened. Do not overfill.

o Arrange for the disposal of the container through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

o Adhere to all local, state, and federal regulations for the disposal of hazardous chemical
waste.[1] The primary directive is to "Dispose of contents/ container to an approved waste
disposal plant."[2]

Quantitative Data Summary

No specific quantitative data for disposal, such as concentration limits for drain disposal, is
provided in safety data sheets as drain disposal is prohibited. All concentrations of CHAPS
hydrate waste should be collected and disposed of as hazardous waste.

Experimental Protocols

Disposal of CHAPS hydrate is a safety and regulatory procedure rather than an experimental
protocol. The steps outlined above provide the necessary procedural guidance.

CHAPS Hydrate Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_CHAPS.pdf
https://www.fishersci.com/store/msds?partNumber=AC611950010&productDescription=CHAPS+1GR&vendorId=VN00033901&countryCode=US&language=en
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Storage & Spills

Preparation & Handling ‘Waste Collection

Collect Waste in a
Labeled, Compatible Container

\;— ontainer Full

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CHAPS hydrate waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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